3-Amino-1-ethylpiperidin-2-one hydrochloride

• IUPAC Name: 3-amino-1-ethylpiperidin-2-one;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-2-9-5-3-4-6(8)7(9)10;/h6H,2-5,8H2,1H3;1H
• InChI Key: OHEOTPVFKSTVNG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC(C1=O)N.Cl
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• CAS RN: 2126160-37-8

Description

3-Amino-1-ethylpiperidin-2-one hydrochloride, also known as AEPH, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and ethanol. AEPH has been used in various fields of research, including neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

• Synthesis Techniques : Jiang Jie-yin (2015) discusses the synthesis of (R)-3-aminopiperidine dihydrochloride from Ethyl nipecotate, involving chiral separation, Boc protection, aminolysis, Hofmann rearrangement, and deprotection into hydrochloride, achieving an overall yield of 43.1% (Jiang Jie-yin, 2015).

• Anticancer Potential : A study by Temple et al. (1983) involves the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, which were evaluated for their effects on the proliferation of cultured L1210 cells and the survival of mice bearing P388 leukemia (Temple et al., 1983).

• Synthesis of cis- and trans-3-Hydroxypipecolic Acid : Liang and Datta (2005) describe the stereoselective synthesis of cis- and trans-3-hydroxypipecolic acids, which are important in medicinal chemistry, using D-serine as a chiral template (Liang & Datta, 2005).

• Radical Methodology in Organic Synthesis : Graham, Murphy, and Coates (1999) utilized hypophosphorous acid and its 1-ethylpiperidine salt for carbon-carbon bond-forming radical reactions, providing a cleaner alternative to traditional methods (Graham, Murphy, & Coates, 1999).

• Synthesis of HIV-1 Inhibitors : Saari et al. (1992) synthesized a series of nonnucleoside 3-aminopyridin-2(1H)-one derivatives as HIV-1 RT inhibitors, with some demonstrating potent and selective antagonistic properties (Saari et al., 1992).

• Polymer Science : Lynn and Langer (2000) synthesized poly(β-aminoesters) with potential applications in biomedical fields, including synthetic transfection vectors (Lynn & Langer, 2000).

• Synthesis of Optically Active 3‐Aminopiperidines : Cochi, Pardo, and Cossy (2012) developed a method for synthesizing 3-aminopiperidines, which are significant due to their wide range of biological activities (Cochi, Pardo, & Cossy, 2012).

• Chemical Reactions and Mechanisms : Hammer, McCarthy Ali, and Weber (1973) studied the complete product reactions of 3-chloro-1-ethylpiperidine with hydroxide ion, contributing to the understanding of chemical reaction mechanisms (Hammer, McCarthy Ali, & Weber, 1973).

• Polymorphism in Pharmaceutical Compounds : Vogt, Williams, Johnson, and Copley (2013) conducted a spectroscopic and diffractometric study on polymorphism in a pharmaceutical compound, highlighting the importance of physical characterization in drug development (Vogt et al., 2013).

• Molecular Chemistry and Biochemistry Applications : Toniolo, Crisma, and Formaggio (1998) discussed the applications of 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid in material science and biochemistry, demonstrating its usefulness as a spin-labeled amino acid (Toniolo, Crisma, & Formaggio, 1998).